Sulfanitran

• CAS No.: 122-16-7
• Product Name: Sulfanitran
• Molecular Formula: C14H13N3O5S
• Molecular Weight: 335.34 g/mol
• IUPAC Name: N-[4-[(4-nitrophenyl)sulfamoyl]phenyl]acetamide
• Standard InChI: InChI=1S/C14H13N3O5S/c1-10(18)15-11-4-8-14(9-5-11)23(21,22)16-12-2-6-13(7-3-12)17(19)20/h2-9,16H,1H3,(H,15,18)
• Standard InChIKey: GWBPFRGXNGPPMF-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Appearance: Solid powder
• Melting Point: 240.0 °C
• Description: Sulfanitran is a sulfonamide antibiotic which is used in the poultry industry. It is a component of Novastat, Polystat, and Unistat, brand names of feed additives for chickens used to control Coccidioides spp.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4'-((4-nitrophenyl)sulfamoyl)acetanilide; N-acetyl-4-nitrophenylsulfanilamide; sulfanitran
• Reference: 1: Eaves KL, Colvin BM, Hanks AR, Bushway RJ. High pressure liquid chromatographic determination of sulfanitran and dinsed in medicated feeds and premixes. J Assoc Off Anal Chem. 1977 Sep;60(5):1064-6. PubMed PMID: 561053.; 2: Determination of sulfanitran in animal feeds and pre-mixes. Analyst. 1977 Nov;102(1220):869-72. PubMed PMID: 596630.; 3: Ursic D, Berginc K, Zakelj S, Kristl A. Influence of luminal monosaccharides on secretion of glutathione conjugates from rat small intestine in vitro. Int J Pharm. 2009 Nov 3;381(2):199-204. doi: 10.1016/j.ijpharm.2009.03.011. Epub 2009 Mar 19. PubMed PMID: 19782883.; 4: Zelcer N, Huisman MT, Reid G, Wielinga P, Breedveld P, Kuil A, Knipscheer P, Schellens JH, Schinkel AH, Borst P. Evidence for two interacting ligand binding sites in human multidrug resistance protein 2 (ATP binding cassette C2). J Biol Chem. 2003 Jun 27;278(26):23538-44. Epub 2003 Apr 17. PubMed PMID: 12702717.; 5: Zheng H, Wang P, Li J. [Determination of 12 sulfonamides in cosmetics by ultra performance liquid chromatography]. Se Pu. 2007 Mar;25(2):238-40. Chinese. PubMed PMID: 17580695.; 6: Parks OW. Liquid chromatographic-electrochemical detection screening procedure for six nitro-containing drugs in chicken tissues at low ppb level. J Assoc Off Anal Chem. 1989 Jul-Aug;72(4):567-9. PubMed PMID: 2759987.; 7: Cai Z, Zhang Y, Pan H, Tie X, Ren Y. Simultaneous determination of 24 sulfonamide residues in meat by ultra-performance liquid chromatography tandem mass spectrometry. J Chromatogr A. 2008 Jul 25;1200(2):144-55. doi: 10.1016/j.chroma.2008.05.095. Epub 2008 Jun 8. PubMed PMID: 18579149.; 8: Zimmermann C, van de Wetering K, van de Steeg E, Wagenaar E, Vens C, Schinkel AH. Species-dependent transport and modulation properties of human and mouse multidrug resistance protein 2 (MRP2/Mrp2, ABCC2/Abcc2). Drug Metab Dispos. 2008 Apr;36(4):631-40. doi: 10.1124/dmd.107.019620. Epub 2008 Jan 7. PubMed PMID: 18180270.
• PubChem Compound: 5334
• Last Modified: Nov 11 2021